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Compound of Interest

Compound Name: Silmitasertib sodium salt

Cat. No.: B15603830

For Researchers, Scientists, and Drug Development Professionals

Introduction

Silmitasertib, also known as CX-4945, is a potent and highly selective, ATP-competitive
inhibitor of protein kinase CK2 (Casein Kinase I1).[1][2][3] CK2 is a serine/threonine kinase that
is frequently overexpressed in a multitude of human cancers and plays a crucial role in cell
growth, proliferation, and survival.[3][4] By inhibiting CK2, Silmitasertib disrupts key signaling
pathways, including the PI3K/Akt/mTOR pathway, leading to cell-cycle arrest and apoptosis in
cancer cells.[3][5][6] These application notes provide a detailed protocol for the preparation of
Silmitasertib sodium salt stock solutions for use in both in vitro and in vivo research settings.

Chemical Properties

A summary of the key chemical properties of Silmitasertib sodium salt is provided in the table

below.
Property Value
Synonyms CX-4945 sodium salt
CAS Number 1309357-15-0[7]
Molecular Formula C19H11CIN3NaO2[7]
Molecular Weight 371.75 g/mol [7]
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Solubility

The solubility of Silmitasertib sodium salt in various solvents is critical for the preparation of

stock solutions. The following table summarizes its solubility in commonly used laboratory

solvents. It is important to note that using fresh, anhydrous DMSO is recommended as

moisture can reduce solubility.[2] For some solvents, sonication may be required to achieve

complete dissolution.[7][8]

Solvent Solubility Notes

DMSO > 87.5 mg/mL (235.37 mM)[7] Sonication may be required.[7]
Water 16.67 mg/mL (44.84 mM)[7] Sonication may be required.[7]
Ethanol Insoluble[2]

PBS 25 mg/mL (67.25 mM)[7] Sonication may be required.[7]

Experimental Protocols
Materials and Equipment

Silmitasertib sodium salt powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free water

Phosphate-Buffered Saline (PBS), pH 7.4

Sterile, polypropylene microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Pipettes and sterile, filter-barrier pipette tips
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e Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Preparation of Stock Solutions for In Vitro Use

This protocol describes the preparation of a 10 mM stock solution in DMSO.

Aseptic Technique: Perform all steps in a laminar flow hood or a designated clean area to
maintain sterility.

Weighing: Accurately weigh the desired amount of Silmitasertib sodium salt powder using
a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution,
weigh out 3.7175 mg of the compound.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the
powder. For the example above, add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved. If
necessary, sonicate the solution for a few minutes to aid dissolution.[7][8]

Sterilization (Optional): If required for your specific application, the stock solution can be
filter-sterilized using a 0.22 um syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
polypropylene tubes to avoid repeated freeze-thaw cycles.[5] Store the aliquots at -20°C for
short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[5][7]

Preparation of Formulations for In Vivo Use

For in vivo studies, Silmitasertib sodium salt can be formulated in various vehicles. Below is
a common formulation using a co-solvent system.

o Prepare a Concentrated Stock in DMSO: First, prepare a concentrated stock solution in
DMSO as described in the in vitro protocol (e.g., 20.8 mg/mL).[5]

o Prepare the Vehicle: A common vehicle for oral administration consists of 10% DMSO, 40%
PEG300, 5% Tween-80, and 45% saline.[7] Prepare this vehicle by sequentially adding and
mixing the components.
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Formulation: To prepare the final dosing solution, add the concentrated DMSO stock of
Silmitasertib sodium salt to the vehicle. For example, to achieve a final concentration of
2.08 mg/mL, add 100 pL of the 20.8 mg/mL DMSO stock to 900 uL of the vehicle.[5] Mix
thoroughly until a clear solution is obtained.

o Administration: It is recommended to use freshly prepared formulations for animal dosing.

Quality Control

To ensure the accuracy and reproducibility of experimental results, it is recommended to

perform quality control checks on the prepared stock solutions.

» Concentration Verification: The concentration of the stock solution can be verified using a

spectrophotometer and a standard curve, or by High-Performance Liquid Chromatography

(HPLC).

o Purity Assessment: The purity of the stock solution can be assessed by HPLC to detect any

potential degradation products.

e pH Measurement: For aqueous-based solutions, ensure the final pH is within the desired

range for your experimental system.

Storage and Stability

Proper storage is crucial to maintain the integrity of Silmitasertib sodium salt and its stock

solutions.
Storage .
Form Duration Notes
Temperature
Store in a dry, dark
Powder -20°C[2] 3 years[2]
place.[9]
Stock Solution in Avoid repeated
-20°C[5][7] 1 month([5][7]
Solvent freeze-thaw cycles.[5]
-80°C[5][7] 6 months[5][7]
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Caption: Workflow for preparing Silmitasertib sodium salt stock solution.

Silmitasertib (CX-4945) Mechanism of Action
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Caption: Silmitasertib inhibits the CK2 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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